4-amino-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• Molecular Formula: C7H9N3O
• Molecular Weight: 151.17 g/mol
• IUPAC Name: 4-amino-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C7H9N3O/c8-6-4-2-1-3-5(4)9-7(11)10-6/h1-3H2,(H3,8,9,10,11)
• InChI Key: CVEYKXUGLFADQN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)NC(=O)N=C2N

Description

4-amino-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C7H9N3O and its molecular weight is 151.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-(2-cyanocyclopent-1-enylcarbamoyl)benzamide (example 75a) (500 mg, 1.96 mmol) and NaOH (2 N, 2.7 mL) in EtOH (20 mL) was stirred at 100° C. under nitrogen for 2 hours. After cooling to room temperature, the clear reaction solution was filtered and the filtrate was carefully neutralized with 10% AcOH with vigorous stirring at 0° C. The resultant precipitate was collected by filtration, washed with warm water and then 20% EtOH in water to give the final product 4-amino-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one (200 mg, 68%) as a white solid. 1H NMR (400 MHz, DMSO-d6) δ10.57 (brs, 1H), 6.93 (brs, 1H), 6.65 (brs, 1H), 2.56 (t, J=7.2 Hz, 2H), 2.43 (t, J=7.6 Hz, 2H) 1.96-1.89 (m, 2H). MS 152 (MH+).